Cas no 1201633-42-2 (2-(2-Propoxyphenyl)ethylamine Hydrochloride)

• Product Name: 2-(2-Propoxyphenyl)ethylamine Hydrochloride
• CAS No: 1201633-42-2
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 1067270
• PubChem ID: 44229283
• Update Time: 2025-04-20

2-(2-Propoxyphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-Propoxyphenyl)ethyl]amine hydrochloride
• 2-(2-PROPOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• 2-(2-propoxyphenyl)ethylamine, chloride
• AG-L-52453
• ARONIS023827
• ARONIS23764
• CTK6E6223
• SBB080456
• 1201633-42-2
• [2-(2-Propoxyphenyl)ethyl]amine HCl
• AKOS005111148
• BYB63342
• BS-37154
• 2-(2-Propoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• MFCD12195855
• 2-(2-propoxyphenyl)ethanamine;hydrochloride
• DTXSID40657971
• 2-(2-Propoxyphenyl)ethylamine Hydrochloride

• MDL： MFCD12195855
• Inchi： 1S/C11H17NO.ClH/c1-2-9-13-11-6-4-3-5-10(11)7-8-12;/h3-6H,2,7-9,12H2,1H3;1H
• InChI Key： WCBHRFYBYSHEQK-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C1C=CC=CC=1CCN

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 212.4±26.5 °C

2-(2-Propoxyphenyl)ethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines